N-(3,5-difluorobenzyl)-2-[1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-4-methyl-1,3-thiazole-5-carboxamide

• IUPAC Name: N-[(3,5-difluorophenyl)methyl]-2-[1-(3-methoxyphenyl)-5-methyltriazol-4-yl]-4-methyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C22H19F2N5O2S/c1-12-20(21(30)25-11-14-7-15(23)9-16(24)8-14)32-22(26-12)19-13(2)29(28-27-19)17-5-4-6-18(10-17)31-3/h4-10H,11H2,1-3H3,(H,25,30)
• InChI Key: LXRIGFPTACIMDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=C(N(N=N2)C3=CC(=CC=C3)OC)C)C(=O)NCC4=CC(=CC(=C4)F)F
• Molecular Formula: C22H19F2N5O2S
• Molecular Weight: 455.5 g/mol

Description

N-(3,5-difluorobenzyl)-2-[1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-4-methyl-1,3-thiazole-5-carboxamide is a useful research compound. Its molecular formula is C22H19F2N5O2S and its molecular weight is 455.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Techniques and Chemical Properties

The compound "N-(3,5-difluorobenzyl)-2-[1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-4-methyl-1,3-thiazole-5-carboxamide" is associated with the synthesis and characterization of various derivatives, exhibiting a range of chemical activities. It's involved in the synthesis of novel chemical structures, particularly in the realm of heterocyclic chemistry. For instance, compounds like 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides have been synthesized through specific reactions involving this compound. The structural properties of these compounds are established based on detailed elemental and spectral analysis, including IR, MS, 1H-NMR, and 13C-NMR, indicating their complex and well-defined chemical nature (Hassan, Hafez, & Osman, 2014).

Antimicrobial Applications

Research has explored the potential of derivatives of this compound as antimicrobial agents. Novel compounds derived from 1-(2,6-difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic acid, for instance, have been synthesized and evaluated for their antimicrobial activities. These derivatives have shown moderate to good activity against tested Gram-positive and Gram-negative bacterial strains as well as fungal strains, indicating their potential in treating infections and diseases caused by these microorganisms (Jadhav, Raundal, Patil, & Bobade, 2017).

Antiepileptic Applications

The compound is also involved in the synthesis of antiepileptic drugs like Rufinamide—1-(2,6-difluorobenzyl)-1H-1,2,3-triazole-4-carboxamide. A novel synthesis approach for Rufinamide and its analogues has been developed, showcasing its significance in medical applications, particularly in the treatment of epilepsy. This synthesis method emphasizes solventless, metal-free catalysis, indicating a move towards more environmentally friendly and sustainable pharmaceutical manufacturing practices (Bonacorso, Moraes, Luz, Quintana, Zanatta, & Martins, 2015).